rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans
Overview
Description
Rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans (abbreviated as rac-TFOMA) is a chiral amine compound that has been widely used in chemical synthesis and drug development due to its unique properties. Rac-TFOMA is a chiral amine with a trifluoromethyl substituent on the oxolan ring, which makes it a valuable intermediate for the synthesis of chiral compounds. Rac-TFOMA has been used in the synthesis of a variety of drugs, including anti-inflammatory agents and anticonvulsants.
Mechanism of Action
Rac-TFOMA is a chiral amine, which means that it has two enantiomers that are mirror images of each other. The two enantiomers of rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans have different properties, which can be exploited in drug development. For example, the two enantiomers of this compound can be used to synthesize chiral drugs with different effects. Additionally, the two enantiomers of this compound can be used to synthesize chiral drugs that have different pharmacokinetic and pharmacodynamic profiles.
Biochemical and Physiological Effects
Rac-TFOMA has been studied for its potential biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory properties, which can be exploited in the development of anti-inflammatory drugs. Additionally, this compound has been studied for its potential anticonvulsant effects, which can be used in the development of anticonvulsant drugs.
Advantages and Limitations for Lab Experiments
Rac-TFOMA is a useful reagent for laboratory experiments due to its high reactivity and ease of synthesis. Rac-TFOMA is a relatively inexpensive reagent, which makes it attractive for laboratory use. However, rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans is not a particularly stable compound, and can decompose under certain conditions. Additionally, this compound is a chiral compound, which can make it difficult to isolate the desired enantiomer for laboratory use.
Future Directions
There are a number of potential future directions for research involving rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans. For example, further research could be conducted to explore the potential applications of this compound in drug development. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of this compound. Additionally, further research could be conducted to explore the potential of this compound in asymmetric synthesis. Finally, further research could be conducted to explore the potential of this compound in the synthesis of novel bioactive compounds.
Synthesis Methods
Rac-TFOMA is synthesized by a two-step synthesis process. The first step involves the reaction of 4-hydroxy-3-methyl-2-oxazolidinone (HMO) with 3-chloro-2-fluoropropionic acid, which yields the corresponding 3-chloro-2-fluoropropyl ester of HMO. This ester is then reacted with trifluoromethylmagnesium bromide, followed by hydrolysis to give rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans. This two-step synthesis process is simple and efficient, and yields this compound in high yields.
Scientific Research Applications
Rac-TFOMA has been extensively studied in the context of drug development. It has been used in the synthesis of a variety of drugs, including anti-inflammatory agents and anticonvulsants. Rac-TFOMA has also been used in the synthesis of chiral molecules for use in asymmetric synthesis. Furthermore, rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans has been studied for its potential applications in the synthesis of novel bioactive compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydroxybutanal", "trifluoroacetic anhydride", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of the diol group in 3,4-dihydroxybutanal with trifluoroacetic anhydride to form the corresponding di-trifluoroacetyl ether.", "Step 2: Reduction of the di-trifluoroacetyl ether with sodium borohydride to form the corresponding diol.", "Step 3: Conversion of the diol to the corresponding mesylate using methanesulfonyl chloride and triethylamine.", "Step 4: Reaction of the mesylate with ammonium chloride in methanol to form the corresponding amine.", "Step 5: Protection of the amine group with an oxazolidine derivative to form the corresponding oxazolidine.", "Step 6: Deprotection of the diol group using hydrochloric acid to form the target compound rac-(3R,4R)-4-(trifluoromethyl)oxolan-3-amine hydrochloride, trans." ] } | |
| 2763584-63-8 | |
Molecular Formula |
C5H9ClF3NO |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
